BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: *H and **C
NMR Assignment for Hosenkoside C

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Hosenkoside C
Cat. No.: B10830303
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the *H and 13C Nuclear Magnetic Resonance
(NMR) assignment of Hosenkoside C, a baccharane glycoside isolated from the seeds of
Impatiens balsamina. The information herein is intended to serve as a reference for the
structural elucidation and quality control of this natural product.

Chemical Structure of Hosenkoside C

Hosenkoside C is a complex triterpenoid saponin with the molecular formula CssHs2020 and a
molecular weight of 979.16 g/mol . Its structure consists of a baccharane-type aglycone linked
to sugar moieties. A clear understanding of its three-dimensional structure is crucial for
interpreting its NMR spectra.

'H and **C NMR Spectral Data Assignment

The complete assignment of the *H and *3C NMR signals of Hosenkoside C is critical for its
unambiguous identification and for studying its interactions with biological targets. The following
tables summarize the assigned chemical shifts (d) in parts per million (ppm), multiplicities, and
coupling constants (J) in Hertz (Hz).
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Note to the user:The following tables are templates. The specific *H and 3C NMR chemical
shifts, multiplicities, and coupling constants for Hosenkoside C need to be populated from the
original research article by Shoji, N., et al. (1994). Hosenkosides A, B, C, D, and E, novel
baccharane glycosides from the seeds of Impatiens balsamina. Tetrahedron, 50(17), 4973-
4986. This data was not available in the public domain search results.

Table 1: 1H NMR Data for Hosenkoside C (Template) (Solvent, Temperature, and Frequency to
be specified based on the original publication)

Position o (ppm) Multiplicity J (Hz) Assignment
Aglycone
e.g., H-1 e.g., 0.85 eg.d e.g., 105

Sugar Moieties

e.g., H-1' e.g., 4.50 eg.d e.g., 7.8 e.g., Glc-1

Table 2: 3C NMR Data for Hosenkoside C (Template) (Solvent, Temperature, and Frequency
to be specified based on the original publication)

Position o (ppm) Assighment
Aglycone
e.g., C-1 e.g., 385

Sugar Moieties

e.g., C-1' e.g., 105.2 e.g., Glc-1
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Experimental Protocols

The following is a generalized protocol for the acquisition of *H and 3C NMR data for
Hosenkoside C, based on standard practices for natural product analysis. The specific
parameters should be adapted from the original publication by Shoji et al. (1994).

3.1. Sample Preparation
e Weigh approximately 5-10 mg of purified Hosenkoside C.

o Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., pyridine-ds,
methanol-ds4, or DMSO-ds). The choice of solvent should be consistent with the reference
data.

e Transfer the solution to a 5 mm NMR tube.
3.2. NMR Data Acquisition

e Record all NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz, 500 MHz, or
higher).

e Maintain a constant temperature during data acquisition (e.g., 298 K).

e For *H NMR, acquire the spectrum with a sufficient number of scans to achieve a good
signal-to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation
delay of 1-2 s, and a pulse angle of 30-45 degrees.

e For 3C NMR, acquire a proton-decoupled spectrum. Due to the lower natural abundance
and sensitivity of the 13C nucleus, a larger number of scans and a longer relaxation delay
(e.q., 2-5 s) are typically required.

o Perform two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy),
HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple
Bond Correlation) to aid in the complete and unambiguous assignment of all proton and
carbon signals.

3.3. Data Processing and Analysis
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e Process the acquired Free Induction Decays (FIDs) using appropriate software (e.g.,
MestReNova, TopSpin, or similar).

» Apply an exponential window function to improve the signal-to-noise ratio and perform a
Fourier transform.

e Phase and baseline correct the resulting spectra.
» Calibrate the chemical shift scale using the residual solvent peak as an internal reference.
 Integrate the signals in the H NMR spectrum to determine the relative number of protons.

e Analyze the multiplicities and coupling constants in the *H NMR spectrum to deduce proton-
proton connectivity.

o Use the 2D NMR spectra to establish correlations between protons and carbons and to
confirm the final assignments.

Workflow for NMR Assignment of Hosenkoside C

The following diagram illustrates the logical workflow for the complete *H and 3C NMR
assignment of Hosenkoside C.
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Workflow for the NMR assignment of Hosenkoside C.
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» To cite this document: BenchChem. [Application Notes and Protocols: *H and 3C NMR
Assignment for Hosenkoside C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830303/docs#application-notes-and-protocols-h-
and-c-nmr-assignment-for-hosenkoside-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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